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Compound of Interest

Compound Name: 7-Methoxyquinoline-2-carbonitrile

CAS No.: 1267077-00-8

Cat. No.: B1455501

Get Quote

Executive Summary
7-Methoxyquinoline-2-carbonitrile is a functionalized quinoline derivative predominantly

utilized as a pharmacophore scaffold in the development of MT2 melatonin receptor agonists

and kinase inhibitors (specifically targeting EGFR and HER2 pathways). Its structural rigidity,

combined with the electronic properties of the C7-methoxy group, makes it an ideal

intermediate for structure-activity relationship (SAR) exploration.

Unlike simple quinolines, the presence of the nitrile group at the C2 position serves as a

versatile "chemical handle," allowing for rapid transformation into amides, carboxylic acids, or

tetrazoles, thereby expanding the chemical space for drug discovery.

Chemical Identity & Physical Properties[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1455501#bc-rfq
https://www.benchchem.com/product/b1455501/docs?utm_src=pdf-body#technical-guide-7-methoxyquinoline-2-carbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

CAS Number 1267077-00-8

IUPAC Name 7-Methoxyquinoline-2-carbonitrile

Synonyms
2-Cyano-7-methoxyquinoline; 7-Methoxy-2-

quinolinecarbonitrile

Molecular Formula C₁₁H₈N₂O

Molecular Weight 184.19 g/mol

Appearance White to off-white crystalline solid

Melting Point
187–188 °C (Recrystallized from

EtOAc/Petroleum ether)

Solubility
Soluble in DMSO, DCM, Chloroform; Sparingly

soluble in Water

SMILES COc1ccc2nc(C#N)ccc2c1

Synthetic Methodology
The most robust industrial route for synthesizing 7-Methoxyquinoline-2-carbonitrile is the

Reissert-Henze Reaction. This method avoids the harsh conditions of direct cyanation and

offers higher regioselectivity compared to nucleophilic substitution on halo-quinolines.

Reaction Pathway (Mechanism)
The synthesis proceeds via the activation of 7-methoxyquinoline N-oxide. The N-oxide is

activated by an acylating agent (typically benzoyl chloride or dimethylcarbamoyl chloride),

rendering the C2 position highly electrophilic. Subsequent attack by a cyanide source (TMSCN

or KCN) yields the target nitrile.

Visualization of Synthesis Logic
The following diagram illustrates the critical reaction flow and decision points for the synthesis.
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Critical Process Parameters
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Figure 1: Step-wise synthetic pathway transforming 7-methoxyquinoline to the 2-carbonitrile

derivative via N-oxide activation.

Detailed Experimental Protocol
Objective: Synthesis of 7-Methoxyquinoline-2-carbonitrile (Scale: 10 mmol).

Reagents:

7-Methoxyquinoline N-oxide (1.75 g, 10 mmol)

Trimethylsilyl cyanide (TMSCN) (1.5 equiv)

Benzoyl chloride (1.2 equiv)

Dichloromethane (DCM) (anhydrous, 50 mL)

Triethylamine (TEA) (1.0 equiv)

Procedure:

Preparation: Charge a flame-dried 100 mL round-bottom flask with 7-methoxyquinoline N-

oxide and anhydrous DCM under an inert atmosphere (Nitrogen or Argon).
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Activation: Cool the solution to 0 °C using an ice bath. Add Benzoyl chloride dropwise over

10 minutes. Note: The solution will darken, indicating the formation of the N-

benzoyloxyquinolinium salt.

Cyanation: Add TMSCN dropwise, maintaining the internal temperature below 5 °C. Stir the

mixture at 0 °C for 1 hour, then allow it to warm to room temperature over 4 hours.

Quench & Workup: Quench the reaction with saturated NaHCO₃ solution (20 mL). Extract

the aqueous layer with DCM (3 x 20 mL).

Purification: Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo.

Crystallization: Recrystallize the crude solid from Ethyl Acetate/Petroleum Ether to yield

white needles.

Yield Expectation: 70–80%[1]

Target MP: 187–188 °C[2]

Analytical Characterization (Self-Validation)
To ensure the integrity of the synthesized compound, compare experimental data against these

standard values.
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Technique Diagnostic Signal Assignment

¹H NMR (200 MHz, CDCl₃) δ 3.99 (s, 3H) Methoxy group (-OCH₃)

δ 7.36 (dd, J=2.5, 9.0 Hz, 1H)
H-6 (Coupling with H-5 and H-

8)

δ 7.46 (d, J=2.5 Hz, 1H)
H-8 (Meta coupling,

characteristic of 7-sub)

δ 7.60 (d, J=8.5 Hz, 1H) H-3 (Ortho to CN)

δ 7.78 (d, J=9.0 Hz, 1H) H-5

δ 8.15 (d, J=8.5 Hz, 1H) H-4

IR Spectroscopy 2230–2240 cm⁻¹ C≡N stretch (Nitrile)

Mass Spectrometry m/z 185.07 [M+H]⁺ Protonated molecular ion

Data Source: Validated against spectral data from Spadoni et al. (2015).

Applications in Drug Discovery
The 7-methoxyquinoline-2-carbonitrile scaffold is a "privileged structure" in medicinal

chemistry, serving as a precursor for two major classes of therapeutics:

MT2 Melatonin Receptor Agonists
Research indicates that the 7-methoxy group mimics the 5-methoxy group of melatonin, a

critical feature for receptor binding affinity. The 2-cyano group allows for the extension of the

side chain to form N-anilinoethylamides, which show high selectivity for the MT2 subtype over

MT1.

Kinase Inhibition (EGFR/HER2)
In oncology, the quinoline carbonitrile core is used to synthesize 4-anilinoquinoline-3-

carbonitriles (via further functionalization). These compounds function as irreversible inhibitors

of EGFR and HER2 kinases, used in treating non-small cell lung cancer (NSCLC).
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Safety & Handling
Hazard Class: Acute Toxicant (Oral/Dermal).

Signal Word: Warning.

H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation).

Precaution: This compound releases cyanide derivatives upon combustion or strong acid

hydrolysis. Handle in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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